Neosaxitoxin Neosaxitoxin Neosaxitoxin(cas 64296-20-4) is one of the toxins responsible for incidents of paralytic shellfish poisoning.
Brand Name: Vulcanchem
CAS No.: 64296-20-4
Catalog No.: VC000045
InChI: InChI=1S/C10H17N7O5/c11-6-14-5-4(3-22-8(13)18)17(21)7(12)16-2-1-9(19,20)10(5,16)15-6/h4-5,12,19-21H,1-3H2,(H2,13,18)(H3,11,14,15)/t4-,5-,10-/m0/s1
SMILES: C1CN2C(=N)N(C(C3C2(C1(O)O)N=C(N3)N)COC(=O)N)O
Molecular Formula: C10H17N7O5
Molecular Weight: 315.29

Neosaxitoxin

* For research use only. Not for human or veterinary use.

CAS No.: 64296-20-4

ADC Toxins

Catalog No.: VC000045

Molecular Formula: C10H17N7O5

Molecular Weight: 315.29

IUPAC Name: [(3aS,4R,10aS)-2-amino-5,10,10-trihydroxy-6-imino-3a,4,8,9-tetrahydro-3H-pyrrolo[1,2-c]purin-4-yl]methyl carbamate

Availability: Please Inquire

Price: Please Inquire

Neosaxitoxin - 64296-20-4

CAS No. 64296-20-4
Product Name Neosaxitoxin
IUPAC Name [(3aS,4R,10aS)-2-amino-5,10,10-trihydroxy-6-imino-3a,4,8,9-tetrahydro-3H-pyrrolo[1,2-c]purin-4-yl]methyl carbamate
Synonyms Neosaxitoxin; NeoSTX
Molecular Formula C10H17N7O5
Molecular Weight 315.29
InChI InChI=1S/C10H17N7O5/c11-6-14-5-4(3-22-8(13)18)17(21)7(12)16-2-1-9(19,20)10(5,16)15-6/h4-5,12,19-21H,1-3H2,(H2,13,18)(H3,11,14,15)/t4-,5-,10-/m0/s1
InChIKey PPEKGEBBBBNZKS-HGRQIUPRSA-N
SMILES C1CN2C(=N)N(C(C3C2(C1(O)O)N=C(N3)N)COC(=O)N)O
Description Neosaxitoxin(cas 64296-20-4) is one of the toxins responsible for incidents of paralytic shellfish poisoning.
References 1: Rodriguez-Navarro AJ, Lagos N, Lagos M, Braghetto I, Csendes A, Hamilton J,
Figueroa C, Truan D, Garcia C, Rojas A, Iglesias V, Brunet L, Alvarez F.
Neosaxitoxin as a local anesthetic: preliminary observations from a first human
trial. Anesthesiology. 2007 Feb;106(2):339-45. PubMed PMID: 17264729.



2: Penzotti JL, Lipkind G, Fozzard HA, Dudley SC Jr. Specific neosaxitoxin
interactions with the Na+ channel outer vestibule determined by mutant cycle
analysis. Biophys J. 2001 Feb;80(2):698-706. PubMed PMID: 11159437; PubMed
Central PMCID: PMC1301268.


3: Hu SL, Kao CY. Interactions of neosaxitoxin with the sodium channel of the
frog skeletal muscle fiber. J Gen Physiol. 1991 Mar;97(3):561-78. PubMed PMID:
1645395; PubMed Central PMCID: PMC2216488.